Cas no 67013-98-3 ( )

• Product Name: &nbsp
• CAS No: 67013-98-3
• MF: C₉H₁₂N₆O₄
• MW: 268.229380607605
• CID: 875526
• PubChem ID: 125654
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• cytarazid
• 67013-98-3
• 4-amino-1-[(2R,3S,4S,5R)-3-azido-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• SCHEMBL16555314
• 1-(2-Azido-2-deoxy-beta-D-arabinofuranosyl)cytosine
• CHEMBL488625
•  

• Inchi： 1S/C9H12N6O4/c10-5-1-2-15(9(18)12-5)8-6(13-14-11)7(17)4(3-16)19-8/h1-2,4,6-8,16-17H,3H2,(H2,10,12,18)/t4-,6+,7-,8-/m1/s1
• InChI Key： FEOYKPQEERVCAV-PXBUCIJWSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C(N=C(C=C1)N)=O)N=[N+]=[N-])O

Computed Properties

• Exact Mass: 268.092003
• Monoisotopic Mass: 268.092003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: -1.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C